Cas no 380336-01-6 ((2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate)

• Product Name: (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate
• CAS No: 380336-01-6
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5331618
• Update Time: 2025-06-12

(2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2,3-dimethylphenyl)amino)-2-oxoethyl 3-methylthiophene-2-carboxylate
• 2-[(2,3-dimethylphenyl)amino]-2-oxoethyl 3-methylthiophene-2-carboxylate
• starbld0009463
• Oprea1_122763
• [2-(2,3-dimethylanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate
• STL014078
• Z19758651
• (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C16H17NO3S/c1-10-5-4-6-13(12(10)3)17-14(18)9-20-16(19)15-11(2)7-8-21-15/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key： RRZSTPDDBMBXKF-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 3.8
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate

Introduction to (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate (CAS No. 380336-01-6)

(2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 380336-01-6, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The molecular structure of this compound incorporates both aromatic and heterocyclic moieties, which contribute to its diverse chemical reactivity and biological significance.

The< strong>2,3-dimethylphenyl moiety in the compound's name refers to a benzene ring substituted with two methyl groups at the 2 and 3 positions. This substitution pattern enhances the compound's lipophilicity and stability, making it a valuable intermediate in synthetic chemistry. The presence of the carbamoylmethyl group further extends the compound's versatility, allowing for further functionalization and derivatization. These structural features make (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate a promising candidate for use in drug discovery and development.

3-methylthiophene-2-carboxylate, another key component of the compound, introduces a thiophene ring with a methyl group at the 3 position and a carboxylate group at the 2 position. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylate group enhances the compound's solubility in polar solvents, facilitating its use in various biochemical assays and pharmaceutical formulations.

The combination of these structural elements imparts unique chemical and biological properties to (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate. Recent research has highlighted its potential as a scaffold for designing novel pharmacological agents. For instance, studies have demonstrated its utility in the synthesis of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration. The aromatic and heterocyclic components of the molecule contribute to its ability to interact with biological targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable complexes with other molecules also opens up possibilities for its use in catalysis and chemical sensing applications.

The synthesis of (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance chromatography and spectroscopic methods ensures the purity and identity of the final product.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and biological activity of this compound. Molecular modeling studies have provided insights into how (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved pharmacological properties.

The future prospects of (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate are vast. Ongoing research aims to explore new synthetic pathways that could improve yield and reduce costs associated with its production. Additionally, studies are being conducted to evaluate its efficacy in preclinical models for various diseases. The compound's unique structural features make it a versatile tool for chemists and pharmacologists working on next-generation therapeutics.

In conclusion, (2,3-dimethylphenyl)carbamoylmethyl 3-methylthiophene-2-carboxylate is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural properties, combined with recent advancements in synthetic chemistry and computational biology, position it as a key player in the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in science and technology is set to grow.